Cas no 590397-98-1 (2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde)

• Product Name: 2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
• CAS No: 590397-98-1
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 851660
• Update Time: 2023-08-02

2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[g]indole-3-carboxaldehyde,2-(3,4-dimethylphenyl)-(9CI)
• 2-(3,4-dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde
• 2-(3,4-DIMETHYLPHENYL)-1H-BENZO[G]INDOLE-3-CARBOXALDEHYDE
• 2-(3,4-Dimethylphenyl)-1H-benzo[g]indole-3-carbaldehyde

• Inchi： 1S/C21H17NO/c1-13-7-8-16(11-14(13)2)20-19(12-23)18-10-9-15-5-3-4-6-17(15)21(18)22-20/h3-12,22H,1-2H3
• InChI Key： MRECAYVWDUUAGT-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CC(C)=C(C)C=2)NC2C3C=CC=CC=3C=CC=21

Computed Properties

• Exact Mass: 299.131
• Monoisotopic Mass: 299.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9